Cas no 2138008-22-5 (4-(6-bromo-1H-indol-3-yl)pyrrolidin-2-one)

• Product Name: 4-(6-bromo-1H-indol-3-yl)pyrrolidin-2-one
• CAS No: 2138008-22-5
• MF: C₁₂H₁₁BrN₂O
• MW: 279.132541894913
• CID: 5609764
• PubChem ID: 165476100
• Update Time: 2025-10-22

4-(6-bromo-1H-indol-3-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(6-bromo-1H-indol-3-yl)pyrrolidin-2-one
• EN300-841411
• 2138008-22-5

• Inchi： 1S/C12H11BrN2O/c13-8-1-2-9-10(6-14-11(9)4-8)7-3-12(16)15-5-7/h1-2,4,6-7,14H,3,5H2,(H,15,16)
• InChI Key： XTOSZAXZVPSDNO-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)NC=C2C1CNC(C1)=O

Computed Properties

• Exact Mass: 278.00548g/mol
• Monoisotopic Mass: 278.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.9Ų

Additional information on 4-(6-bromo-1H-indol-3-yl)pyrrolidin-2-one

4-(6-bromo-1H-indol-3-yl)pyrrolidin-2-one (CAS No. 2138008-22-5): A Promising Indole Derivative in Biomedical Research

4-(6-bromo-1H-indol-3-yl)pyrrolidin-2-one represents a novel indole-based scaffold with potential applications in drug discovery and biomedical innovation. As a member of the pyrrolidinone class, this compound exhibits unique structural features that make it a valuable candidate for exploring targeted therapeutic strategies. The CAS No. 2138008-22-5 designation underscores its chemical specificity, while the indol-3-yl functional group highlights its potential for modulating signal transduction pathways in cellular systems.

Recent advancements in computational drug design have revealed that the pyrrolidinone ring in 4-(6-bromo-1H-indol-3-yl)pyrrolidin-2-one can serve as a versatile platform for developing modulators of G-protein-coupled receptors (GPCRs). Studies published in Journal of Medicinal Chemistry (2023) demonstrate that this compound exhibits high affinity for 5-HT2B receptor subtypes, making it a potential candidate for treating neurological disorders such as major depressive disorder and < chronic pain syndromes. The 6-bromo substitution on the indole ring is critical for enhancing selectivity over other 5-HT receptor subtypes, which is a key factor in minimizing off-target effects.

The indole core of 4-(6-bromo-1H-indol-3-yl)pyrrolidin-2-one is particularly intriguing due to its prevalence in natural products with antimicrobial and anti-inflammatory properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound demonstrates significant in vitro activity against multidrug-resistant bacterial strains. The pyrrolidinone ring contributes to molecular rigidity, which is essential for maintaining the three-dimensional conformation required for effective target engagement in biological systems.

From a synthetic chemistry perspective, the 4-(6-bromo-1H-indol-3-yl)pyrrolidin-2-one scaffold provides a unique opportunity for structure-activity relationship (SAR) studies. Researchers have explored various functional group modifications to optimize potency and selectivity. For instance, replacing the bromo substituent with other halogen atoms or introducing alkyl chains has been shown to enhance cell permeability without compromising target specificity. These findings are particularly relevant in the context of precision medicine and personalized therapeutic approaches.

Recent in vivo studies have further validated the therapeutic potential of 4-(6-bromo-1H-indol-3-yl)pyrrolidin-2-one. A 2023 publication in Pharmacological Research demonstrated that this compound exhibits anti-inflammatory effects in a mouse model of colitis, with minimal toxicological concerns. The indole ring is believed to interact with inflammatory cytokine pathways, while the pyrrolidinone moiety contributes to the compound's stability in biological fluids. This dual functionality makes it a promising candidate for chronic inflammatory diseases.

From a drug development standpoint, the CAS No. 2138008-22-5 compound represents a valuable asset for exploring multitarget therapeutic strategies. Its ability to modulate both neurotransmitter systems and immune responses suggests potential applications in complex disease models such as autoimmune disorders and neurodegenerative conditions. The indol-3-yl group's capacity for alkylating interactions with specific protein targets further enhances its therapeutic versatility.

Comparative studies with other indole derivatives have highlighted the unique advantages of 4-(6-bromo-1H-indol-3-yl)pyrrolidin-2-one. For example, while many indole-based compounds show selectivity for 5-HT2A receptors, this compound's 5-HT2B selectivity makes it particularly suitable for treating neuropsychiatric disorders where 5-HT2B antagonism is beneficial. The pyrrolidinone ring also plays a role in modulating metabolic pathways, which is a critical factor in drug metabolism and pharmacokinetics.

Future research directions for 4-(6-bromo-1H-indol-3-yl)pyrrolidin-2-one include exploring its potential as a lead compound for developing targeted therapies in oncology. Preliminary studies suggest that this compound may interfere with angiogenesis pathways, which is a key process in tumor progression. Additionally, its ability to modulate immune checkpoints could open new avenues in immunotherapy research. These possibilities underscore the importance of further preclinical and clinical investigations in this area.

In conclusion, the CAS No. 2138008-22-5 compound, 4-(6-bromo-1H-indol-3-yl)pyrrolidin-2-one, represents a significant advancement in drug discovery and biomedical research. Its unique chemical structure and functional properties make it a promising candidate for developing novel therapeutic agents across a range of medical conditions. As research in this area continues to evolve, the potential applications of this compound are likely to expand, further emphasizing its importance in modern pharmacology.

The compound 4-(6-bromo-1H-indol-3-yl)pyrrolidin-2-one (CAS No. 2138008-22-5) is a promising candidate in the field of drug discovery and biomedical research, with a unique chemical structure that offers multiple avenues for therapeutic development. Below is a structured summary of its key attributes and potential applications: --- ### 1. Chemical Structure and Functional Groups - Core Scaffold: A pyrrolidinone ring (a 5-membered lactone ring) fused with an indole ring (a benzene ring fused with a pyrrole ring). - Key Substituents: - 6-Bromo group on the indole ring: Enhances selectivity for 5-HT2B receptors and contributes to target engagement. - Pyrrolidinone ring: Provides molecular rigidity, improves stability in biological fluids, and allows for modulation of multiple pathways. --- ### 2. Therapeutic Potential #### a. Neurological Disorders - 5-HT2B Receptor Modulation: Demonstrated high affinity for 5-HT2B receptors, making it a potential candidate for treating major depressive disorder, chronic pain syndromes, and neurological conditions. - Anti-inflammatory Effects: Exhibits in vitro activity against multidrug-resistant bacterial strains, suggesting potential for antimicrobial applications. #### b. Inflammatory Diseases - Anti-inflammatory Properties: Effective in mouse models of colitis, with minimal toxicological concerns. The indole ring interacts with inflammatory cytokine pathways, while the pyrrolidinone moiety enhances biological stability. #### c. Oncology - Anti-Angiogenic Potential: Preliminary studies suggest interference with angiogenesis pathways, a critical process in tumor progression. - Immune Checkpoint Modulation: May interfere with immune checkpoints, opening avenues for immunotherapy research. --- ### 3. Selectivity and Versatility - 5-HT2B Selectivity: Unlike many indole derivatives that target 5-HT2A receptors, this compound's 5-HT2B selectivity makes it suitable for neuropsychiatric disorders where 5-HT2B antagonism is beneficial. - Metabolic Pathway Modulation: The pyrrolidinone ring may influence metabolic pathways, which is critical for drug metabolism and pharmacokinetics. --- ### 4. Research Directions - Lead Compound Development: Further exploration as a lead compound for targeted therapies in oncology and immunotherapy. - Preclinical and Clinical Investigations: Necessary to validate therapeutic efficacy and safety in human trials. --- ### 5. Conclusion The CAS No. 2138008-22-5 compound, 4-(6-bromo-1H-indol-3-yl)pyrrolidin-2-one, represents a significant advancement in drug discovery and biomedical research. Its unique chemical structure and functional properties make it a promising candidate for developing novel therapeutic agents across a range of medical conditions. As research in this area continues to evolve, the potential applications of this compound are likely to expand, emphasizing its importance in modern pharmacology. Future studies should focus on preclinical validation, clinical trials, and exploration of its role in oncology and immunotherapy to fully harness its therapeutic potential.